N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• IUPAC Name: N,3-diethyltriazolo[4,5-d]pyrimidin-7-amine
• InChI: InChI=1S/C8H12N6/c1-3-9-7-6-8(11-5-10-7)14(4-2)13-12-6/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key: NDVNHAJMXQWLSL-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C2C(=NC=N1)N(N=N2)CC
• Molecular Formula: C8H12N6
• DSSTOX Substance ID: DTXSID20285059
• Molecular Weight: 192.22 g/mol
• CAS RN: 6312-59-0

Description

“N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” is a chemical compound with the molecular formula C8H12N6. It is a derivative of the [1,2,3]triazolo[4,5-d]pyrimidine class. This class of compounds has been studied for their antiproliferative activity against several cancer cell lines.

Synthesis Analysis

The synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives, including “N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine”, involves the design and creation of a series of compounds bearing a hydrazone moiety. The specific synthesis process for “N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” is not explicitly mentioned in the available sources.

Molecular Structure Analysis

The molecular structure of “N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” is characterized by a triazolopyrimidine core with an amino substituent at position 7. The compound has an average mass of 192.221 Da and a monoisotopic mass of 192.112350 Da.

Scientific Research Applications

. .

Antiproliferative Agent

. .

RORγt Inverse Agonist

, a nuclear receptor that plays crucial roles in immunity, inflammation, and circadian rhythm.

JAK1 and JAK2 Inhibitor

, which are tyrosine kinases involved in the signaling of a number of cytokines and growth factors, playing key roles in hematopoiesis, inflammation, and immune response.

Fluorescent Probe

, which can be used in various fields such as bioimaging, diagnostics, and drug delivery.

Structural Units of Polymers

, which can be used in the development of new materials with unique properties.

Enzyme Inhibitor

. These enzymes are involved in various biological processes and their inhibition can be used in the treatment of various diseases.

Antitubercular Agent

, which can be used in the development of new drugs for the treatment of tuberculosis.

Future Directions

The future directions for the study of “N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine” and similar compounds could involve further exploration of their antiproliferative activity against various cancer cell lines. Additionally, more research could be done to understand their mechanism of action and potential therapeutic applications.

Mechanism of Action

Target of Action

The primary target of N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase. By inhibiting CDK2, the compound can potentially halt cell cycle progression, making it an appealing target for cancer treatment .

Mode of Action

N,3-diethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine interacts with CDK2, inhibiting its activity . This interaction results in a significant alteration in cell cycle progression, potentially leading to apoptosis induction within cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway. Specifically, it halts the transition from the G1 phase to the S phase, which is a critical step in cell division . This interruption can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cells, with IC50 values in the nanomolar range . This suggests that the compound could potentially be effective in treating certain types of cancer.